Carbendazim-d4
Carbendazim-d4
Brand Name:
Vulcanchem
CAS No.:
291765-95-2
VCID:
VC0020407
InChI:
InChI=1S/C9H9N3O2/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H2,10,11,12,13)/i2D,3D,4D,5D
SMILES:
COC(=O)NC1=NC2=CC=CC=C2N1
Molecular Formula:
C9H9N3O2
Molecular Weight:
195.21 g/mol
Carbendazim-d4
CAS No.: 291765-95-2
Reference Standards
VCID: VC0020407
Molecular Formula: C9H9N3O2
Molecular Weight: 195.21 g/mol
CAS No. | 291765-95-2 |
---|---|
Product Name | Carbendazim-d4 |
Molecular Formula | C9H9N3O2 |
Molecular Weight | 195.21 g/mol |
IUPAC Name | methyl N-(4,5,6,7-tetradeuterio-1H-benzimidazol-2-yl)carbamate |
Standard InChI | InChI=1S/C9H9N3O2/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H2,10,11,12,13)/i2D,3D,4D,5D |
Standard InChIKey | TWFZGCMQGLPBSX-QFFDRWTDSA-N |
Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])NC(=N2)NC(=O)OC)[2H])[2H] |
SMILES | COC(=O)NC1=NC2=CC=CC=C2N1 |
Canonical SMILES | COC(=O)NC1=NC2=CC=CC=C2N1 |
Synonyms | N-1H-(Benzimidazol-d4)-2-yl-carbamic Acid Methyl Ester; 2-(Benzimidazole-d4)carbamic Acid Methyl Ester; Carbendazole-d4; BMC-d4; MBC-d4; BCM-d4; BAS-3460-d4; BAS-67054-d4; CTR-6669;-d4 |
PubChem Compound | 10584007 |
Last Modified | Nov 11 2021 |
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